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Cat. No.: B1230563
Get Quote
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This guide provides detailed instructions and answers frequently asked questions regarding the
safe handling and disposal of Persteril (a solution containing peracetic acid, hydrogen
peroxide, and acetic acid) waste in a research laboratory setting. Adherence to these protocols
is critical for ensuring personnel safety and environmental compliance.

Frequently Asked Questions (FAQS)
Q1: What is Persteril and what are its primary hazards?

Al: Persteril is a sterilant and disinfectant solution composed of peracetic acid (also known as
ethaneperoxoic acid), hydrogen peroxide, and acetic acid in an aqueous solution.[1][2] Its
primary hazards include being a strong oxidizer, corrosive, and capable of causing severe skin
burns and eye damage.[3] It is also very toxic to aquatic life with long-lasting effects.[3]

Q2: Can | dispose of small amounts of Persteril waste down the drain?

A2: No, you should not pour untreated Persteril waste directly down the drain. The solution is
acidic and a strong oxidizer, which can damage plumbing and is harmful to the environment.[4]
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Waste must be neutralized to a pH between 5.5 and 9.5 before drain disposal, and this must be
in accordance with local regulations.[4][5]

Q3: What personal protective equipment (PPE) is required when handling Persteril waste?

A3: When handling Persteril waste, you must wear appropriate PPE, including chemical-
resistant gloves, a lab coat or apron, and tightly fitting safety goggles.[1][3] If there is a risk of
splashing, a face shield should be worn in addition to goggles.[5] All handling of open solutions
should be performed in a well-ventilated area or a chemical fume hood.[1]

Q4: How should I store Persteril waste before disposal?

A4: Persteril waste should be stored in a designated, well-ventilated, and cool area, away from
incompatible materials such as bases, metals, and flammable substances.[6][7] The storage
container must be clearly labeled as "Hazardous Waste: Persteril (Oxidizer, Corrosive)" and
must be compatible with the solution.[8][9]

Q5: What type of container is suitable for collecting Persteril waste?

A5: Use only approved and chemically compatible containers for waste collection. High-density
polyethylene (HDPE) or glass containers are suitable for acidic and oxidizing waste.[7][10]
Never use metal containers, as they can corrode and leak.[11] Ensure the container is vented
or can be loosely capped during neutralization to prevent pressure buildup.[12]

Troubleshooting Guide
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Issue

Probable Cause

Solution

Violent bubbling/overflow

during neutralization.

Neutralizer (sodium
bicarbonate) was added too

quickly.

Place the waste container in a
larger secondary container
(like a sink or tub) to contain
any overflow. Add the
neutralizer in small increments,
allowing the reaction to
subside between additions.[12]
Do not cap the container tightly

during this process.

The pH of the waste solution
does not change after adding

neutralizer.

Insufficient amount of

neutralizer added.

Continue to add sodium
bicarbonate slowly while
monitoring the pH with a pH
meter or test strips until the
target range of 5.5- 9.5 is
reached.

The waste container feels hot.

The neutralization reaction is

exothermic (releases heat).

Add the neutralizer more
slowly and, if possible, place
the waste container in an ice

bath to cool it down.[5]

A spill occurs.

Accidental mishandling or

container failure.

Evacuate the immediate area.
Wearing appropriate PPE,
contain the spill using an inert
absorbent material like sand or
vermiculite. Do not use
combustible materials like
paper towels or sawdust.[3]
Collect the absorbed material
in a compatible, labeled waste
container. Clean the spill area

thoroughly with water.
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Experimental Protocol: Neutralization of Persteril
Waste

This protocol details the steps for neutralizing Persteril waste for safe disposal.

Materials:

Persteril waste

Sodium Bicarbonate (Baking Soda)

pH meter or pH test strips

Appropriate waste container (HDPE or glass)

Secondary containment (e.g., a larger plastic tub or sink)
Personal Protective Equipment (goggles, gloves, lab coat)

Stir rod

Procedure:

Preparation: Don all required PPE. Perform the neutralization in a chemical fume hood or a
well-ventilated area.[1][5] Place the Persteril waste container in a secondary containment
vessel.

Initial Dilution: For concentrated solutions, it may be beneficial to first dilute the waste with a
large volume of cold water (e.g., a 1:10 ratio of waste to water) to control the rate of reaction.

Incremental Neutralization: Slowly and carefully add small amounts of sodium bicarbonate to
the Persteril solution while gently stirring.[12] Be prepared for gas evolution (bubbling).

Monitor pH: After each addition of sodium bicarbonate, wait for the reaction to subside and
then check the pH of the solution using a pH meter or test strips.

Target pH: Continue adding sodium bicarbonate incrementally until the pH of the solution is
stabilized within the range of 5.5 to 9.5.[5]
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» Final Disposal: Once the pH is confirmed to be within the safe range, the neutralized solution

can be poured down the drain, followed by a copious amount of running water (at least 20

parts water to 1 part neutralized solution), in accordance with institutional and local

regulations.[5][12]

o Container Rinsing: Triple-rinse the empty waste container with water. The rinsate can also be

disposed of down the drain. Deface the hazardous waste label on the empty, clean container

before disposing of it in the appropriate solid waste stream.[13]

Data Presentation

Neutralization Parameters for Peracetic Acid / Hydrogen Peroxide Solutions

Parameter

Guideline

Rationale

Neutralizing Agent

Sodium Bicarbonate
(NaHCO:3)

Readily available, effective,
and relatively safe to handle.
[12]

Target pH Range

55-95

Standard range for drain
disposal to prevent corrosion

and environmental harm.[4][5]

Recommended Ratio

Approx. 1/2 Ib (220g) per

gallon

A starting guideline; the exact
amount will vary. Always
confirm with pH measurement.
[12]

Reaction Time

Allow 5-10 minutes post-

neutralization

Ensures the reaction is
complete before final pH check

and disposal.[12]

Post-Disposal Flush

>20:1 Water to Waste Ratio

Dilutes the solution further and

flushes the drainage system.

[5]

Mandatory Visualization
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Start: Persteril Waste G@

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Store in Labeled, Compatible
Container (HDPE or Glass)

Perform Neutralization
in Fume Hood

Slowly Add Sodium Bicarbonate

Monitor pH No, continue adding

Uncontrolled Reaction?

Is pH between 5.5 - 9.5?

Unable to Neutralize?
I
vV

Dispose Down Drain with :
Copious Water Flush Contact Environmental Health & Safety (EHS)

Triple-Rinse Empty Container

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe neutralization and disposal of Persteril waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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